Cas no 2138088-39-6 (3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol)

• Product Name: 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• CAS No: 2138088-39-6
• MF: C₁₄H₂₉NO₂
• MW: 243.385564565659
• CID: 5905524
• PubChem ID: 165962695
• Update Time: 2025-08-05

3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[(3-methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol
• EN300-1160586
• 2138088-39-6
• 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol

• Inchi： 1S/C14H29NO2/c1-4-6-12-7-8-13(16)11-14(12)15(2)9-5-10-17-3/h12-14,16H,4-11H2,1-3H3
• InChI Key： NHEXRQSRCDXKTK-UHFFFAOYSA-N
• SMILES： OC1CCC(CCC)C(C1)N(C)CCCOC

Computed Properties

• Exact Mass: 243.219829168g/mol
• Monoisotopic Mass: 243.219829168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 7
• Complexity: 199
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 32.7Ų

Additional information on 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol

Comprehensive Overview of 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138088-39-6)

3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol (CAS No. 2138088-39-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural properties. This compound, characterized by its cyclohexanol backbone substituted with methoxypropyl, methylamino, and propyl groups, exhibits potential applications in drug development and material science. Researchers are particularly interested in its stereochemistry and functional group interactions, which may influence its biological activity.

The growing demand for novel bioactive molecules has placed compounds like 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol at the forefront of medicinal chemistry. Recent studies highlight its relevance in targeting G-protein-coupled receptors (GPCRs), a hot topic in drug discovery. With the rise of AI-driven drug design, computational models frequently analyze such structures to predict binding affinities, making this compound a subject of interest in machine learning applications for molecular optimization.

From a synthetic perspective, the preparation of CAS No. 2138088-39-6 involves multi-step organic reactions, including reductive amination and etherification. Its lipophilicity and hydrogen-bonding capacity are critical parameters evaluated in ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) studies. These properties align with current trends in green chemistry, as researchers seek sustainable methods to synthesize complex amines and alcohols with minimal environmental impact.

In the context of industrial applications, 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol is explored for its potential as an intermediate in high-performance polymers or liquid crystals. Its structural flexibility allows for modifications that could enhance thermal stability or optical properties, addressing key challenges in advanced material science. This versatility has led to increased patent filings and collaborations between academia and industry.

Analytical techniques such as NMR spectroscopy, mass spectrometry, and HPLC are essential for characterizing CAS No. 2138088-39-6. Purity and stereoisomeric composition are rigorously assessed to meet regulatory standards, particularly for pharmaceutical use. The compound’s chiral centers also make it a candidate for asymmetric catalysis, a field gaining traction due to its efficiency in enantioselective synthesis.

As the scientific community shifts toward precision medicine, derivatives of 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol are being investigated for personalized therapies. Its scaffold could be tailored to modulate specific biological pathways, resonating with the increasing focus on targeted drug delivery systems. Additionally, its potential role in neuropharmacology is under preliminary study, given the structural resemblance to neuromodulators.

In summary, 3-[(3-Methoxypropyl)(methyl)amino]-4-propylcyclohexan-1-ol represents a versatile compound with broad implications across pharmaceuticals, materials science, and catalysis. Its integration into modern research paradigms—such as computational chemistry and sustainable synthesis—ensures its continued relevance in addressing global scientific challenges.